Cas no 1806799-68-7 (Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate)

• Product Name: Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate
• CAS No: 1806799-68-7
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4855131
• Update Time: 2025-06-08

Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-7-3-6(10(11)12)14-5(9(7)13)4-8(15)17-2/h3,10H,4,13H2,1-2H3
• InChI Key： HAOZUPHFXVOOGM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(CC(=O)OC)=N1)N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.6
• Topological Polar Surface Area: 74.4

Additional information on Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate

Comprehensive Overview of Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806799-68-7): Properties, Applications, and Industry Insights

The compound Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806799-68-7) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. With the increasing demand for novel bioactive molecules, this compound has emerged as a promising candidate for drug discovery and crop protection applications. Its distinct features, including the difluoromethyl and methoxy functional groups, contribute to its potential in modulating biological activity.

Researchers are particularly interested in the 3-amino-6-(difluoromethyl)-4-methoxypyridine scaffold due to its versatility in synthetic chemistry. The presence of the methyl acetate moiety further enhances its reactivity, making it a valuable intermediate for constructing complex molecules. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing focus on targeted therapies and antibiotic resistance solutions.

From a synthetic perspective, the preparation of Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate involves multi-step organic transformations, often starting from commercially available pyridine precursors. The introduction of the difluoromethyl group typically employs fluorinating reagents under controlled conditions, a topic frequently searched by synthetic chemists optimizing halogenation protocols. The compound's stability under various pH conditions makes it suitable for further derivatization, a key consideration for process chemists in scale-up operations.

In agrochemical applications, derivatives of this compound have shown potential as eco-friendly alternatives to traditional pesticides. The 4-methoxypyridine core structure, combined with the difluoromethyl substitution, appears to interact with specific enzyme targets in pests while minimizing environmental persistence. This aligns with current industry trends toward sustainable crop protection solutions, a hot topic in agricultural biotechnology forums and search queries.

Analytical characterization of CAS No. 1806799-68-7 typically involves advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography. The compound's distinct ¹⁹F NMR signature (due to the difluoromethyl group) provides a convenient marker for reaction monitoring, a practical aspect often discussed in analytical chemistry circles. Purity assessment methods for this compound are frequently searched by quality control professionals in the fine chemical industry.

The pharmaceutical industry's interest in Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate stems from its potential as a building block for CNS-active compounds. The amino and methoxy substituents offer hydrogen bonding capabilities important for blood-brain barrier penetration, a crucial factor in neurologic drug design. Recent patent literature indicates its use in developing treatments for neurodegenerative conditions, connecting to widespread public interest in Alzheimer's and Parkinson's disease research.

From a regulatory standpoint, proper handling and storage of 1806799-68-7 follow standard laboratory safety protocols. While not classified as hazardous under current guidelines, appropriate personal protective equipment is recommended when working with this compound in powder form. Such safety considerations are increasingly searched by EHS (Environment, Health, and Safety) professionals in chemical manufacturing settings.

Market analysts note growing demand for difluoromethyl-containing compounds like Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate, driven by pharmaceutical and agrochemical innovation. The global market for fluorinated fine chemicals continues to expand, with this compound representing a niche but important segment. Supply chain professionals frequently search for reliable sources of CAS 1806799-68-7, emphasizing the need for consistent quality and scalable production.

Future research directions for this compound likely include exploring its enantioselective synthesis (given the chiral center at the 2-acetate position) and investigating its metal-complexing properties. These aspects connect to broader scientific interests in asymmetric catalysis and coordination chemistry, as reflected in academic search trends. The compound's potential in materials science applications, particularly in designing fluorinated organic semiconductors, remains an underexplored area warranting investigation.

In conclusion, Methyl 3-amino-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1806799-68-7) represents a versatile chemical entity with significant potential across multiple scientific disciplines. Its unique structural features continue to inspire innovation in medicinal chemistry, agricultural science, and materials research, positioning it as a compound of ongoing interest in both academic and industrial settings.